Cas no 104617-55-2 (4,5,6,7-Tetrahydrobenzothiazole-2,6-diamine Dihydrobromide)

• Product Name: 4,5,6,7-Tetrahydrobenzothiazole-2,6-diamine Dihydrobromide
• CAS No: 104617-55-2
• MF: C₇H₁₃Br₂N₃S
• MW: 331.071218252182
• CID: 1083884
• PubChem ID: 73553681
• Update Time: 2025-07-23

4,5,6,7-Tetrahydrobenzothiazole-2,6-diamine Dihydrobromide Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydrothieno[3,4-c]pyridine-1,3-diamine dihydrobromide
• 4,5,6,7-Tetrahydrobenzothiazole-2,6-diamine Dihydrobromide
• DB-367124
• J-001207
• 104617-55-2
• 4,5,6,7-tetrahydrothieno[3,4-c]pyridine-1,3-diamine;dihydrobromide

• Inchi： 1S/C7H11N3S.2BrH/c8-6-4-1-2-10-3-5(4)7(9)11-6;;/h10H,1-3,8-9H2;2*1H
• InChI Key： SSPODOTURROTTD-UHFFFAOYSA-N
• SMILES： Br.Br.S1C(=C2CNCCC2=C1N)N

Computed Properties

• Exact Mass: 330.91764g/mol
• Monoisotopic Mass: 328.91969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3Ų

4,5,6,7-Tetrahydrobenzothiazole-2,6-diamine Dihydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 4,5,6,7-Tetrahydrobenzothiazole-2,6-diamine Dihydrobromide

Professional Introduction to 4,5,6,7-Tetrahydrobenzothiazole-2,6-diamine Dihydrobromide (CAS No. 104617-55-2)

4,5,6,7-Tetrahydrobenzothiazole-2,6-diamine Dihydrobromide, with the chemical identifier CAS No. 104617-55-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic diamine derivative has garnered attention due to its structural complexity and potential biological activities. The benzothiazole core, a well-known pharmacophore, is integrated with a tetrahydropyridine scaffold, which contributes to its unique physicochemical properties and biological interactions.

The structure of 4,5,6,7-Tetrahydrobenzothiazole-2,6-diamine Dihydrobromide features a benzothiazole ring system linked to a piperidine-like moiety. This arrangement imparts a rigid framework that can interact with biological targets in a specific manner. The presence of two amino groups at the 2- and 6-positions enhances its reactivity and potential for further derivatization, making it a valuable intermediate in drug discovery programs.

In recent years, there has been growing interest in benzothiazole derivatives due to their diverse biological profiles. These compounds have been explored for their antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties. The biological activity of 4,5,6,7-Tetrahydrobenzothiazole-2,6-diamine Dihydrobromide has been investigated in several preclinical studies. Notably, research has highlighted its potential as an inhibitor of certain enzymes and receptors involved in pathological processes.

One of the most compelling aspects of this compound is its interaction with proteins and enzymes. Studies have demonstrated that it can modulate the activity of targets such as kinases and transcription factors. These interactions are critical for understanding its mechanism of action and for developing therapeutic strategies. For instance, preliminary findings suggest that it may interfere with signaling pathways associated with cell proliferation and survival.

The pharmacokinetic profile of 4,5,6,7-Tetrahydrobenzothiazole-2,6-diamine Dihydrobromide is another area of active investigation. Its solubility characteristics and metabolic stability are key factors that determine its bioavailability and duration of action. Recent studies have employed advanced computational methods to predict its pharmacokinetic behavior in vivo. These simulations have provided valuable insights into optimizing dosing regimens and minimizing potential side effects.

Furthermore, the synthetic pathways for producing this compound have been refined to enhance yield and purity. Modern synthetic techniques have enabled the efficient construction of its complex framework while maintaining high chemical integrity. This has opened up new avenues for exploring analogs with improved properties.

The application in medicinal chemistry extends beyond simple inhibition studies. Researchers are increasingly using this compound as a scaffold for structure-activity relationship (SAR) studies. By modifying specific functional groups or substituents on the benzothiazole core or tetrahydropyridine moiety, chemists can generate libraries of derivatives with tailored biological activities.

Recent advancements in drug delivery systems have also incorporated this compound into novel formulations designed for targeted therapy. For example, nanoparticle-based delivery systems have been explored to enhance its bioavailability and reduce toxicity. These innovations hold promise for treating diseases that are currently challenging to manage with existing therapies.

The regulatory considerations associated with 4,5,6,7-Tetrahydrobenzothiazole-2,6-diamine Dihydrobromide are another critical aspect of its development as a therapeutic agent. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material is produced consistently and safely. Additionally, rigorous toxicological studies are conducted to assess potential risks before clinical trials can commence.

In conclusion,4,5,6,7-Tetrahydrobenzothiazole-2-carboxylic acid Dihydrobromide CAS No 104617-55-2 represents a promising candidate for further development in pharmaceutical applications. Its unique structural features combined with demonstrated biological activity make it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs.